Cas no 1019096-15-1 (N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2,3-dimethoxybenzamide)

• Product Name: N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2,3-dimethoxybenzamide
• CAS No: 1019096-15-1
• MF: C₂₄H₂₄N₄O₅S
• MW: 480.536164283752
• CID: 6287643
• PubChem ID: 25282150
• Update Time: 2025-10-15

N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2,3-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2,3-dimethoxybenzamide
• VU0630574-1
• N-[2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-methylpyrazol-3-yl]-2,3-dimethoxybenzamide
• F5030-1082
• 1019096-15-1
• SR-01000920165
• SR-01000920165-1
• AKOS024491348
• N-(1-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2,3-dimethoxybenzamide

• Inchi： 1S/C24H24N4O5S/c1-14-11-21(26-23(29)16-7-6-8-19(31-3)22(16)33-5)28(27-14)24-25-17(13-34-24)15-9-10-18(30-2)20(12-15)32-4/h6-13H,1-5H3,(H,26,29)
• InChI Key： WZTKBYRMMQHCCK-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=C(C=2)OC)OC)N=C1N1C(=CC(C)=N1)NC(C1C=CC=C(C=1OC)OC)=O

Computed Properties

• Exact Mass: 480.14674105g/mol
• Monoisotopic Mass: 480.14674105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 125Ų

Additional information on N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2,3-dimethoxybenzamide

Comprehensive Analysis of N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2,3-dimethoxybenzamide (CAS 1019096-15-1)

The compound N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2,3-dimethoxybenzamide, identified by its CAS number 1019096-15-1, represents a sophisticated small molecule with significant potential in pharmaceutical research and drug discovery. Its intricate structure combines a thiazole core with dimethoxyphenyl and pyrazole moieties, making it a subject of interest for medicinal chemists exploring kinase inhibitors or GPCR-targeted therapies. Recent trends in AI-driven drug design have amplified attention toward such structurally complex compounds, as they often exhibit unique binding affinities.

In the context of current biomedical research, this compound's multi-methoxy substitutions suggest potential applications in modulating oxidative stress pathways or inflammatory responses—topics frequently searched in connection with neurodegenerative disease research. The presence of both thiazole and pyrazole rings aligns with contemporary investigations into heterocyclic compound libraries, a hot topic in high-throughput screening (HTS) platforms. Researchers querying "CAS 1019096-15-1 solubility" or "thiazole-pyrazole hybrid bioactivity" reflect growing interest in its physicochemical properties.

Synthetic accessibility of 1019096-15-1 remains a key discussion point, with patent literature suggesting optimized routes via Buchwald-Hartwig coupling or Hantzsch thiazole synthesis. Such methodological details are highly searched in organic chemistry forums, particularly among users investigating green chemistry alternatives for complex heterocycles. The compound's logP value (predicted >3) indicates lipophilicity relevant to blood-brain barrier permeability studies—a trending topic in CNS drug development circles.

Structural analogs of this molecule have appeared in recent studies on allosteric modulation, particularly concerning protein-protein interaction inhibitors. This connection to undruggable targets—a frequently Googled term in cancer therapeutics—enhances its relevance. The dimethoxybenzamide segment shares pharmacophoric features with known histone deacetylase (HDAC) ligands, potentially positioning it within epigenetic drug discovery pipelines.

From a computational chemistry perspective, 1019096-15-1 serves as an excellent case study for molecular docking simulations, especially with the rise of AlphaFold2-assisted target prediction. Queries like "thiazole derivatives ADMET prediction" or "pyrazole carboxamide stability" reflect practitioner interest in its drug-likeness parameters. The compound's chiral centers (if present) could also spark discussions about enantioselective synthesis techniques in modern asymmetric catalysis research.

Ongoing investigations into metabolic stability of such N-containing heterocycles frequently cite similar structures, with particular attention to cytochrome P450 interactions—a concern regularly searched alongside drug-drug interaction risks. The methylpyrazole component may influence plasma protein binding characteristics, another trending subtopic in pharmacokinetic optimization studies. Recent publications correlating methoxy group positioning with target selectivity further elevate this compound's research value.

In material science applications, the π-conjugated system in 1019096-15-1 prompts exploration of its photophysical properties, connecting to searches about organic semiconductors or fluorescent probes. The thiazole-pyrazole scaffold's rigidity makes it a candidate for crystal engineering studies, particularly in designing co-crystals for improved solubility—an area gaining traction in pharmaceutical formulation research.

As fragment-based drug discovery (FBDD) gains prominence, the compound's modular structure allows its potential use as a privileged fragment in click chemistry applications. This aligns with numerous searches for "thiazole bioisosteres" and "scaffold hopping strategies" in medicinal chemistry literature. Its hydrogen bond acceptors/donors distribution also meets criteria for lead compound optimization in structure-activity relationship (SAR) studies.